![molecular formula C16H17NO3S B4417209 N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide](/img/structure/B4417209.png)
N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide
Overview
Description
N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide, also known as DMMDA-2, is a synthetic compound that belongs to the class of psychedelic phenethylamines. It is a potent hallucinogenic compound that has been studied for its potential use in scientific research. DMMDA-2 was first synthesized in the 1970s and has since been used in several studies to understand its mechanism of action and its effects on the human body.
Mechanism of Action
N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide acts primarily as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor subtype. This receptor is involved in the regulation of mood, perception, and cognition. Activation of the 5-HT2A receptor by this compound leads to an increase in the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine, resulting in the profound changes in perception and mood associated with psychedelic experiences.
Biochemical and Physiological Effects:
This compound produces a wide range of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It also alters the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This compound has been found to produce profound changes in perception, thought, and mood, including alterations in visual perception, time perception, and emotional processing.
Advantages and Limitations for Lab Experiments
N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide has several advantages and limitations for use in lab experiments. Its potent hallucinogenic effects make it a useful tool for investigating altered states of consciousness and the neural mechanisms underlying them. However, its effects on the human body can also make it difficult to use in controlled lab experiments. This compound is also a controlled substance in many countries, making it difficult to obtain for research purposes.
Future Directions
There are several future directions for research on N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide. One area of interest is in understanding the long-term effects of psychedelic compounds on the human brain and behavior. Another area of interest is in investigating the potential therapeutic applications of psychedelic compounds, particularly in the treatment of mental health disorders such as depression and anxiety. Additionally, further research is needed to understand the potential risks and benefits of using psychedelic compounds in a clinical setting.
Scientific Research Applications
N-(3,5-dimethoxyphenyl)-2-(methylthio)benzamide has been used in several scientific studies to understand its mechanism of action and its effects on the human body. It has been found to be a potent hallucinogenic compound that produces profound changes in perception, thought, and mood. This compound has been used in studies to understand the neural mechanisms underlying altered states of consciousness and to investigate the potential therapeutic applications of psychedelic compounds.
properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-methylsulfanylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3S/c1-19-12-8-11(9-13(10-12)20-2)17-16(18)14-6-4-5-7-15(14)21-3/h4-10H,1-3H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXSVEAHCPNCVFA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)C2=CC=CC=C2SC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.